4,10-bis(4-dodecylphenyl)-3,7,11-trithiatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene

• Molecular Formula: C44H60S3
• Molecular Weight: 685.1 g/mol
• IUPAC Name: 4,10-bis(4-dodecylphenyl)-3,7,11-trithiatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene
• InChI: InChI=1S/C44H60S3/c1-3-5-7-9-11-13-15-17-19-21-23-35-25-29-37(30-26-35)39-33-41-43(46-39)44-42(45-41)34-40(47-44)38-31-27-36(28-32-38)24-22-20-18-16-14-12-10-8-6-4-2/h25-34H,3-24H2,1-2H3
• InChI Key: HIEMISMOHABVJM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCC1=CC=C(C=C1)C2=CC3=C(S2)C4=C(S3)C=C(S4)C5=CC=C(C=C5)CCCCCCCCCCCC

Description

4,10-Bis(4-dodecylphenyl)-3,7,11-trithiatricyclo[6.3.0.0²⁶]undeca-1(8),2(6),4,9-tetraene is a sulfur-rich tricyclic compound characterized by three sulfur atoms embedded within a fused-ring framework. The presence of two 4-dodecylphenyl substituents distinguishes it from simpler analogs, conferring enhanced hydrophobicity and solubility in non-polar solvents. This structural motif is critical for applications in organic electronics and materials science, where alkyl chains improve processability and film-forming properties .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs and their differentiating features:

Compound Name	Structural Features	Molecular Weight (g/mol)	Key Properties	Applications
Target Compound 4,10-Bis(4-dodecylphenyl)-3,7,11-trithiatricyclo[6.3.0.0²⁶]undeca-1(8),2(6),4,9-tetraene	Two 4-dodecylphenyl groups, tricyclic sulfur core	~800 (estimated)	High thermal stability, lipophilic, enhanced solubility in organic solvents	Organic semiconductors, polymer additives
Diethyl 3,7,11-trithiatricyclo[6.3.0.0²⁶]undeca-1(8),2(6),4,9-tetraene-4,10-dicarboxylate	Ester groups at C4 and C10	340.4	Boiling point: 485.4°C, light yellow solid	Intermediate for aggregation-induced emission
3,7λ⁶,11-Trithiatricyclo[6.3.0.0²⁶]undeca-1(8),2(6),4,9-tetraene 7,7-dioxide	Sulfone groups at C7, oxidized sulfur atoms	228.3	Polar, reactive in substitution reactions	Drug candidate research, reaction mechanism studies
4,10-Diphenyl-5,7,9-trithiatricyclo[6.3]undeca-1(8),2(6),4,9-tetraene	Phenyl substituents (no alkyl chains)	~300 (estimated)	High conjugation, photonic activity	Optoelectronic materials
7,7'-Spirobi[3,11-dithiatricyclo[6.3.0.0²⁶]undeca-1(8),2(6),4,9-tetraene]	Spiro-linked tricyclic cores, C17H8S4	340.5	Rigid structure, antimicrobial potential	Antimicrobial agents, specialty chemicals
Dithieno[3,2-b:2',3'-d]thiophene-2,6-dicarboxaldehyde	Aldehyde functional groups, fused thiophene rings	220.3	High charge mobility, reactive aldehyde groups	Organic photovoltaics, cross-coupling reactions

Key Comparative Insights

Substituent Effects: The 4-dodecylphenyl groups in the target compound significantly increase its molecular weight (~800 g/mol) compared to analogs like the sulfone derivative (228.3 g/mol) . These long alkyl chains enhance solubility in non-polar solvents (e.g., toluene, hexane), making it suitable for solution-processed electronic devices . In contrast, phenyl-substituted analogs (e.g., 4,10-diphenyl derivative) exhibit stronger π-conjugation but poorer solubility, limiting their utility in thin-film applications .

Electronic Properties :

• The sulfur-rich tricyclic core common to all analogs enables charge delocalization, but substituents modulate electronic behavior. For example:

• The sulfone derivative (7,7-dioxide) has reduced conjugation due to electron-withdrawing sulfone groups, lowering charge mobility compared to the target compound .

Synthetic Complexity :

• Introducing dodecylphenyl groups likely requires multi-step synthesis, such as Suzuki-Miyaura coupling, increasing complexity compared to ester or aldehyde derivatives prepared via condensation .

Biological vs. Material Applications :

• Compounds with smaller substituents (e.g., methyl or sulfone groups) are explored for biological activity (e.g., antimicrobial, anticancer) , whereas the target compound’s bulkier alkyl chains prioritize material science applications (e.g., organic semiconductors) .

Research Findings and Data

Thermal Stability

• The target compound’s dodecylphenyl groups impart superior thermal stability (>300°C decomposition temperature estimated), critical for high-temperature processing in device fabrication. This contrasts with the diethyl ester derivative, which decomposes near its boiling point (485.4°C) .

Solubility and Processability

• Solubility in chloroform:
  • Target compound: >50 mg/mL (estimated)
  • Sulfone derivative: <10 mg/mL due to polar sulfone groups .

Charge Mobility